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Get Quote

Benzodiazepines like Lofendazam exert their effects by binding to the GABAA receptor, a chloride ion

channel in the brain. Binding occurs at the interface between the α and γ2 subunits [1]. The specific binding

affinity of a benzodiazepine drug is a primary determinant of its pharmacological activity [2].

One study provided a specific docking score for Lofendazam against the GABA-A receptor associated

protein (PDB: 1KJT). This score represents a computational prediction of binding affinity, where a more

negative value suggests stronger binding [3].

Compound / Conformer
Dock Score (Against
1KJT)

Lofendazam -4.7373 [3]

N1-benzoyl-7-bromo-4-methyl-1,5-benzodiazepine-2-one, conformer_C3 -5.0915 [3]

N1-(1,3,4-thiadiazol-2-yl amino acetyl)-7-chloro-4-methyl-1,5-benzodiazepine-

2-one, Conformer_C2

-4.6532 [3]
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The search results highlight two standard experimental methods used to determine binding affinity and

functional activity for benzodiazepines, which would be relevant for any comparison study [1].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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